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Compound of Interest

Compound Name: Eaton's Reagent

Cat. No.: B1357157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Eaton's Reagent, a versatile and potent reagent

in organic synthesis. It details the necessary safety and handling precautions, outlines its

chemical and physical properties, and provides exemplary experimental protocols for its

application.

Chemical Identity and Properties
Eaton's Reagent is a solution of phosphorus pentoxide (P₂O₅) in methanesulfonic acid

(CH₃SO₃H), typically at a concentration of 7.5-7.7% by weight of P₂O₅.[1][2] It serves as a

powerful desiccant and a strong non-oxidizing acid, making it an effective promoter of various

chemical transformations, including cyclizations and Friedel-Crafts acylations.[3]

Physical and Chemical Properties
The physical and chemical properties of Eaton's Reagent are summarized in the table below.
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Property Value

Appearance Light yellow liquid[4]

Odor No information available[4]

pH 2 (1% solution)[4]

Boiling Point 122 °C / 251.6 °F @ 1 mmHg[4]

Flash Point > 110 °C / > 230 °F[4]

Density 1.5 g/mL at 25 °C

Solubility in Water Reacts violently[4]

Stability Moisture sensitive[4]

Table 1: Physical and Chemical Properties of Eaton's Reagent.

Composition
Component CAS Number Weight %

Methanesulfonic acid, mixt.

with phosphorus oxide (P₂O₅)
39394-84-8 100

Methanesulfonic acid 75-75-2 92.5

Phosphorus pentoxide 1314-56-3 7.5

Table 2: Chemical Composition of Eaton's Reagent.[4]

Hazard Identification and Safety Precautions
Eaton's Reagent is a hazardous chemical and must be handled with appropriate safety

measures. The primary hazards are its corrosivity and violent reaction with water.[4]

GHS Hazard Classification
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Hazard Class Category

Corrosive to metals Category 1

Acute oral toxicity Category 4

Acute dermal toxicity Category 4

Skin Corrosion/Irritation Category 1A

Serious Eye Damage/Eye Irritation Category 1

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Table 3: GHS Hazard Classification for Eaton's Reagent.[4]

Toxicity Data
The toxicity data for the individual components of Eaton's Reagent are provided below.

Component LD₅₀ Oral (Rat)
LD₅₀ Dermal
(Rabbit)

LC₅₀ Inhalation
(Rat)

Methanesulfonic acid 649 mg/kg 1000 - 2000 mg/kg 1.3 mg/L/6h

Phosphorus pentoxide Not listed Not listed 1217 mg/m³ (1 h)

Table 4: Toxicity Data for Components of Eaton's Reagent.[4]

Safe Handling and Personal Protective Equipment (PPE)
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

Eaton's Reagent.

Engineering Controls: Always handle Eaton's Reagent in a well-ventilated area, preferably

within a certified chemical fume hood.[5] Ensure that an eyewash station and safety shower

are readily accessible.[3]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., butyl

rubber, neoprene).[6]

Respiratory Protection: Under normal use in a fume hood, respiratory protection is not

typically required. In case of spills or inadequate ventilation, use a NIOSH-approved

respirator with an acid gas cartridge.[5]

The following diagram illustrates a general workflow for the safe handling of Eaton's Reagent.
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Preparation

Handling & Use

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don appropriate Personal
Protective Equipment (PPE)

Ensure fume hood is operational
and certified

Verify availability of spill kit
and emergency equipment

Dispense reagent slowly and carefully
 awoiding splashes

Keep container tightly closed
when not in use

Avoid contact with water and
incompatible materials

Perform reaction within the
containment of the fume hood

Decontaminate work area

Dispose of waste in a designated,
properly labeled hazardous waste container

Remove and decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

A workflow for the safe handling of Eaton's Reagent.
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Emergency Procedures
In the event of an emergency involving Eaton's Reagent, immediate and appropriate action is

crucial.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[4]

Spill and Leak Procedures
Minor Spill: For a small spill contained within a fume hood, neutralize the spill with a suitable

agent like sodium bicarbonate or a commercial acid neutralizer. Absorb the residue with an

inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste

disposal.

Major Spill: Evacuate the area immediately and prevent entry. Notify emergency services

and the institutional safety office. Do not attempt to clean up a large spill without proper

training and equipment. Ventilate the area and contain the spill if possible without risk.

The following diagram outlines a general emergency response procedure.

An emergency response flowchart for Eaton's Reagent.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[4]

Keep containers tightly closed and store in a corrosion-resistant container.[4] Eaton's
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Reagent is moisture-sensitive and should be stored under an inert atmosphere (e.g.,

nitrogen or argon).[2]

Disposal: Dispose of waste and contaminated materials in accordance with local, state, and

federal regulations. Eaton's Reagent is considered hazardous waste. Do not dispose of it

down the drain.[5]

Experimental Protocols
Eaton's Reagent is a versatile reagent used in a variety of organic transformations. Below are

representative protocols for its use in a cyclization reaction and a generalized procedure for

Friedel-Crafts acylation.

Detailed Protocol: Preparation of
Tetrahydroisoquinoline-3-ones via Cyclization of Phenyl
Acetamides
This protocol is adapted from a procedure published in Organic Syntheses.[2]

The following diagram illustrates the experimental workflow for this cyclization.
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Reaction Setup

Reaction

Work-up

Purification

Assemble a three-necked, round-bottomed flask
with a stirrer, temperature probe, addition funnel,

and reflux condenser under nitrogen.

Charge the flask with Eaton's Reagent (50 mL).

Add 2-(4-Chlorophenyl)-N-methylacetamide (10.0 g)
in portions, noting the exotherm.

Add paraformaldehyde (1.98 g).

Heat the reaction mixture to 80 °C
for 2 hours.

Monitor the reaction for completion
by HPLC.

Cool the reaction mixture to 5 °C.

Slowly add water (50 mL),
maintaining the temperature below 25 °C.

Add isopropyl acetate (50 mL).

Adjust the pH to 8-8.5 with 19M NaOH,
keeping the temperature below 25 °C.

Filter the solid precipitate.

Separate the aqueous and organic layers.

Extract the aqueous layer with
isopropyl acetate (50 mL).

Combine the organic layers.

Concentrate the combined organic layers
by rotary evaporation.

Dissolve the residue in ethyl acetate.

Purify by column chromatography
on silica gel.

Collect and concentrate the product fractions.

Dry the product under vacuum.

Click to download full resolution via product page

An experimental workflow for the synthesis of a tetrahydroisoquinoline-3-one.
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Procedure:

Reaction Setup: A three-necked, 500-mL round-bottomed flask is equipped with a magnetic

stir bar, a temperature probe, an addition funnel, and a reflux condenser with a nitrogen inlet.

The apparatus is flushed with nitrogen for at least 15 minutes. The flask is charged with 50

mL of Eaton's Reagent.

Addition of Reactants: 2-(4-Chlorophenyl)-N-methylacetamide (10.0 g, 54.5 mmol) is added

in portions, which results in an exotherm from 23 °C to 29 °C. Paraformaldehyde (1.98 g,

65.3 mmol) is then added.

Reaction: The reaction mixture is heated to 80 °C for 2 hours. The reaction progress is

monitored by HPLC until the starting material is consumed.

Work-up:

The reaction mixture is cooled to 5 °C in an ice bath.

Caution: Exothermic reaction. Water (50 mL) is added slowly through the addition funnel,

maintaining the internal temperature below 25 °C.

Isopropyl acetate (50 mL) is added, and the mixture is cooled to 5 °C.

Caution: Exothermic reaction. The pH of the mixture is adjusted to 8-8.5 using a 19M

NaOH solution, while maintaining the internal temperature below 25 °C.

The resulting solid precipitate is filtered.

The filtrate is transferred to a separatory funnel, and the layers are separated.

The aqueous layer is extracted with isopropyl acetate (50 mL).

The organic layers are combined and concentrated by rotary evaporation.

Purification:

The residue is dissolved in ethyl acetate.
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The product is purified by column chromatography on silica gel.

The fractions containing the product are collected and concentrated to afford the final

product as a light yellow solid.

Generalized Protocol: Friedel-Crafts Acylation of
Aromatic Compounds
Eaton's Reagent is an effective medium for Friedel-Crafts acylation reactions, providing a less

viscous alternative to polyphosphoric acid.[3]

General Procedure:

Reaction Setup: A round-bottomed flask equipped with a magnetic stir bar and a nitrogen

inlet is charged with the aromatic substrate and the carboxylic acid.

Addition of Eaton's Reagent: Eaton's Reagent is added to the flask under a nitrogen

atmosphere. The amount of Eaton's Reagent used can vary, but it often serves as both the

solvent and the catalyst.

Reaction: The reaction mixture is stirred at a temperature ranging from room temperature to

elevated temperatures (e.g., 80-100 °C), depending on the reactivity of the substrates. The

reaction progress is monitored by an appropriate technique (e.g., TLC, GC, or HPLC).

Work-up:

Upon completion, the reaction mixture is cooled to room temperature and then carefully

poured into a beaker containing ice water or a mixture of ice and a saturated aqueous

solution of sodium bicarbonate to quench the reaction. Caution: This quenching process is

highly exothermic and should be performed slowly and with vigorous stirring.

The aqueous mixture is then extracted with a suitable organic solvent (e.g., ethyl acetate,

dichloromethane).

The combined organic layers are washed with saturated aqueous sodium bicarbonate

solution, water, and brine.
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The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filtered,

and concentrated under reduced pressure.

Purification: The crude product is purified by standard methods such as recrystallization or

column chromatography to yield the desired acylated product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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